Cas no 50917-70-9 (Phosphonic acid, [[(phenylmethyl)amino]methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [[(phenylmethyl)amino]methyl]-, diethyl ester
• CAS No: 50917-70-9
• MF: C₁₂H₂₀NO₃P
• MW: 257.265864372253
• CID: 363751
• PubChem ID: 10923173
• Update Time: 2025-04-19

Phosphonic acid, [[(phenylmethyl)amino]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [[(phenylmethyl)amino]methyl]-, diethyl ester
• N-(diethoxyphosphorylmethyl)-1-phenylmethanamine
• SCHEMBL9502485
• diethyl N-benzylaminomethylphosphonate
• diethyl (N-benzyl)aminomethylphosphonate
• diethyl (benzylamino)methylphosphonate
• DTXSID40448503
• 50917-70-9
• LEWADWGCENKZJX-UHFFFAOYSA-N
• diethyl [(benzylamino)methyl]phosphonate

• Inchi： 1S/C12H20NO3P/c1-3-15-17(14,16-4-2)11-13-10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key： LEWADWGCENKZJX-UHFFFAOYSA-N
• SMILES： P(CNCC1C=CC=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 257.1182
• Monoisotopic Mass: 257.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56
• LogP: 3.39070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates